1-(1-Propylbutyl)piperazine

• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 1-heptan-4-ylpiperazine
• InChI: InChI=1S/C11H24N2/c1-3-5-11(6-4-2)13-9-7-12-8-10-13/h11-12H,3-10H2,1-2H3
• InChI Key: GAMSMPMYIARKIG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)N1CCNCC1
• CAS No.: 444892-66-4

Description

1-(1-Propylbutyl)piperazine is a chemical compound belonging to the piperazine family, characterized by a six-membered ring containing two nitrogen atoms at opposite positions. Piperazine derivatives are widely recognized for their diverse biological and pharmaceutical activities. The molecular formula of this compound is C11H24N2, and it has a molecular weight of 184.32 g/mol .

Preparation Methods

The synthesis of 1-(1-Propylbutyl)piperazine can be achieved through various methods. One common approach involves the cyclization of 1,2-diamine derivatives with sulfonium salts . Another method includes the Ugi reaction, which is a multicomponent reaction that forms piperazine derivatives . Industrial production methods often utilize catalytic processes, such as palladium-catalyzed cyclization reactions, to achieve high yields and regioselectivity .

Chemical Reactions Analysis

1-(1-Propylbutyl)piperazine undergoes several types of chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction can occur at the nitrogen atoms or the carbon atoms in the piperazine ring.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while substitution reactions can produce various N-alkyl or N-acyl derivatives .

Scientific Research Applications

1-(1-Propylbutyl)piperazine has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex piperazine derivatives, which are used in drug discovery and development.

Biology: Piperazine derivatives are studied for their potential as enzyme inhibitors and receptor modulators.

Medicine: This compound is explored for its potential therapeutic effects, including antiviral, anticancer, and antidepressant properties.

Industry: It is used in the production of surfactants, antioxidants, and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-(1-Propylbutyl)piperazine involves its interaction with specific molecular targets. Piperazine compounds are known to act as GABA receptor agonists, binding directly to muscle membrane GABA receptors. This interaction causes hyperpolarization of nerve endings, resulting in flaccid paralysis of parasitic worms . Additionally, piperazine derivatives can modulate other receptors and enzymes, contributing to their diverse pharmacological effects .

Comparison with Similar Compounds

1-(1-Propylbutyl)piperazine can be compared to other piperazine derivatives, such as:

1-(2-Hydroxyethyl)piperazine: Known for its use in the synthesis of pharmaceuticals and as a buffering agent.

1-(2-Methoxyphenyl)piperazine: Studied for its potential antidepressant and anxiolytic effects.

1-(4-Methylphenyl)piperazine: Investigated for its role as a serotonin receptor agonist

The uniqueness of this compound lies in its specific substitution pattern, which can influence its chemical reactivity and biological activity.

Conclusion

This compound is a versatile compound with significant applications in chemistry, biology, medicine, and industry Its unique structure and reactivity make it a valuable subject of study in various scientific fields